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This guide provides a detailed comparison of the selectivity profile of ABC99, a potent and
selective irreversible inhibitor of the Wnt-deacylating enzyme NOTUM. The information
presented herein is supported by experimental data to aid in the evaluation of ABC99 as a
research tool for studying Wnt signaling pathways.

Introduction to ABC99

ABC99 is an N-hydroxyhydantoin (NHH) carbamate that demonstrates low-nanomolar potency
in inhibiting NOTUM, a key negative regulator of the Wnt signaling pathway.[1][2] By removing
a palmitoleate group from Wnt proteins, NOTUM prevents them from binding to their Frizzled
receptors, thereby attenuating Wnt signaling. ABC99 covalently modifies the catalytic serine of
NOTUM, leading to its irreversible inhibition and the preservation of Wnt-mediated cellular
signaling.[1]

Selectivity Profiling of ABC99

The selectivity of ABC99 has been rigorously assessed against a broad panel of serine
hydrolases using a quantitative, mass spectrometry-based Activity-Based Protein Profiling
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(ABPP) platform. This methodology allows for the direct assessment of inhibitor engagement
with active enzymes in a complex biological sample.

Quantitative Selectivity Data

The following table summarizes the selectivity of ABC99 against its primary target, NOTUM,
and other serine hydrolases. The data is derived from competitive ABPP experiments
performed in the conditioned media of SW620 cells.[1]

% Inhibition (at 0.5
Target Enzyme IC50 (nM) Notes
pM ABC99)

Primary target; potent
NOTUM 13 >95% and irreversible
inhibition.

Partial, concentration-

ABHD6 >1000 ~50% dependent inhibition
observed.
Other Serine o ]
Not Significantly Virtually no cross-
Hydrolases (63 >10,000 o o
Inhibited reactivity observed.
enzymes)

Note: The 63 other serine hydrolases tested showed no significant inhibition at concentrations
of ABC99 that fully blocked NOTUM activity. For a complete list of the serine hydrolases
profiled, please refer to the supplementary information of Suciu et al., 2018, ACS Med Chem
Lett.[1][3]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action of ABC99 and the experimental approach to
determine its selectivity, the following diagrams are provided.
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Caption: ABC99 inhibits NOTUM, preventing Wnt protein inactivation.
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Quantitative ABPP Workflow for ABC99 Selectivity
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Caption: Workflow for assessing ABC99 selectivity using ABPP.
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Experimental Protocols

Quantitative Mass Spectrometry-Based Activity-Based
Protein Profiling (ABPP)

This protocol outlines the key steps for determining the selectivity of an inhibitor across the
serine hydrolase enzyme class in a complex proteome.

Proteome Preparation: SW620 cell conditioned media is collected and cleared of cellular
debris by centrifugation. The total protein concentration is determined and standardized
across all samples.

Inhibitor Incubation: The proteome is pre-incubated with varying concentrations of ABC99 or
a vehicle control (DMSO) for 1 hour at 37°C to allow for target engagement.

Probe Labeling: A broad-spectrum serine hydrolase activity-based probe, such as a
fluorophosphonate-biotin (FP-biotin) conjugate, is added to the proteomes and incubated for
1 hour at room temperature. The probe covalently labels the active site of serine hydrolases
that have not been inhibited by ABC99.

Enrichment of Labeled Proteins: Streptavidin-agarose beads are added to the samples to
enrich for biotin-labeled proteins. The beads are washed extensively to remove non-
specifically bound proteins.

On-bead Digestion: The enriched proteins are digested into peptides using trypsin while still
bound to the beads.

Isobaric Labeling (Optional but recommended for multiplexing): Peptides from different
samples (e.g., vehicle vs. different ABC99 concentrations) can be labeled with isobaric tags
for quantitative multiplexed analysis.

LC-MS/MS Analysis: The resulting peptide mixtures are analyzed by liquid chromatography-
tandem mass spectrometry (LC-MS/MS) to identify and quantify the relative abundance of
peptides from each serine hydrolase.

Data Analysis: The abundance of peptides from each identified serine hydrolase in the
ABC99-treated samples is compared to the vehicle control. A reduction in peptide
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abundance indicates inhibition of the corresponding enzyme by ABC99.

Super TOPflash Wnt Signhaling Assay

This luciferase reporter assay is used to measure the activity of the canonical Wnt signaling
pathway.

e Cell Culture and Transfection: HEK293T cells are cultured in DMEM supplemented with 10%
FBS. Cells are seeded in 96-well plates and co-transfected with the Super TOPflash reporter
plasmid (containing TCF/LEF binding sites upstream of a luciferase gene) and a Renilla
luciferase plasmid (as a transfection control).

o Preparation of Conditioned Media: Conditioned media from Wnt3a-expressing L-cells (a
source of active Wnt3a) and SW620 cells (a source of endogenous NOTUM) are prepared.

¢ |nhibitor Treatment: The SW620 conditioned media is treated with various concentrations of
ABC99 or a vehicle control for a specified period.

e Wnt/NOTUM Incubation: The inhibitor-treated SW620 conditioned media is then mixed with
the Wnt3a conditioned media and incubated to allow NOTUM to deacylate Wnt3a.

e Cell Stimulation: The conditioned media mixture is then added to the transfected HEK293T
cells and incubated for 16-24 hours.

o Luciferase Assay: The cells are lysed, and the firefly and Renilla luciferase activities are
measured using a dual-luciferase reporter assay system.

o Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to
control for transfection efficiency. An increase in the luciferase signal in the presence of
ABC99 indicates the preservation of Wnt signaling due to the inhibition of NOTUM.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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